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molecular formula C11H16O4S B8643353 Methanesulfonic acid 3-(3-methoxy-phenyl)-propyl ester

Methanesulfonic acid 3-(3-methoxy-phenyl)-propyl ester

Cat. No. B8643353
M. Wt: 244.31 g/mol
InChI Key: GIUNGWMZRDDBAL-UHFFFAOYSA-N
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Patent
US06673941B2

Procedure details

In a manner analogous to the preparation of Example 83(a), 3-(3-methoxy-phenyl)-propan-1-ol (0.83 g, 5.00 mmol), Et3N (1.40 mL, 10.0 mmol) and MsCl (0.46 mL, 6.00 mmol) gave the desired compound as a light brown oil. 1H NMR (300 MHz, CDCl3) δ2.04-2.09 (m, 2H), 2.69-2.74 (t, 2H) 2.99 (s, 3H), 3.82 (s, 3H), 4.22-4.26 (t, 2H), 6.70-6.80 (m, 3H), 7.16-7.19 (m, 1H).
Name
3-(3-methoxy-phenyl)-propan-1-ol
Quantity
0.83 g
Type
reactant
Reaction Step One
Name
Et3N
Quantity
1.4 mL
Type
reactant
Reaction Step One
Name
MsCl
Quantity
0.46 mL
Type
reactant
Reaction Step One
Name
desired compound

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:9][CH2:10][CH2:11][OH:12])[CH:6]=[CH:7][CH:8]=1.CCN(CC)CC.[CH3:20][S:21](Cl)(=[O:23])=[O:22]>>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:9][CH2:10][CH2:11][O:12][S:21]([CH3:20])(=[O:23])=[O:22])[CH:6]=[CH:7][CH:8]=1

Inputs

Step One
Name
3-(3-methoxy-phenyl)-propan-1-ol
Quantity
0.83 g
Type
reactant
Smiles
COC=1C=C(C=CC1)CCCO
Name
Et3N
Quantity
1.4 mL
Type
reactant
Smiles
CCN(CC)CC
Name
MsCl
Quantity
0.46 mL
Type
reactant
Smiles
CS(=O)(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
desired compound
Type
product
Smiles
COC=1C=C(C=CC1)CCCOS(=O)(=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.